Cas no 2877649-15-3 (1-(5-bromo-3-fluoropyridin-2-yl)-N-cyclopropylpiperidine-3-carboxamide)

• Product Name: 1-(5-bromo-3-fluoropyridin-2-yl)-N-cyclopropylpiperidine-3-carboxamide
• CAS No: 2877649-15-3
• MF: C₁₄H₁₇BrFN₃O
• MW: 342.206685781479
• CID: 5308634
• PubChem ID: 165431936
• Update Time: 2025-08-05

1-(5-bromo-3-fluoropyridin-2-yl)-N-cyclopropylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-fluoropyridin-2-yl)-N-cyclopropylpiperidine-3-carboxamide
• AKOS040879221
• 2877649-15-3
• F6802-7967

• Inchi： 1S/C14H17BrFN3O/c15-10-6-12(16)13(17-7-10)19-5-1-2-9(8-19)14(20)18-11-3-4-11/h6-7,9,11H,1-5,8H2,(H,18,20)
• InChI Key： OPLDGVGVXGURHH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)F)N1CCCC(C(NC2CC2)=O)C1

Computed Properties

• Exact Mass: 341.05390g/mol
• Monoisotopic Mass: 341.05390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.2Ų

Additional information on 1-(5-bromo-3-fluoropyridin-2-yl)-N-cyclopropylpiperidine-3-carboxamide

Introduction to 1-(5-bromo-3-fluoropyridin-2-yl)-N-cyclopropylpiperidine-3-carboxamide (CAS No. 2877649-15-3)

1-(5-bromo-3-fluoropyridin-2-yl)-N-cyclopropylpiperidine-3-carboxamide (CAS No. 2877649-15-3) is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and drug development. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both bromo and fluoro substituents on the pyridine ring, as well as the cyclopropylpiperidine moiety, contribute to its distinct chemical properties and biological interactions.

The nomenclature of this compound precisely reflects its molecular architecture. The 5-bromo-3-fluoropyridin-2-yl group indicates the substitution pattern on the pyridine ring, where a bromine atom is attached at the 5-position and a fluorine atom at the 3-position, while the 2-position is linked to a N-cyclopropylpiperidine-3-carboxamide moiety. This specific arrangement of functional groups enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in developing novel small molecules that can modulate biological pathways associated with various diseases. Pyridine derivatives, in particular, have been extensively studied due to their ability to bind to a wide range of biological targets, including enzymes and receptors. The 1-(5-bromo-3-fluoropyridin-2-yl)-N-cyclopropylpiperidine-3-carboxamide structure is designed to optimize binding affinity and selectivity, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. The bromo and fluoro substituents on the pyridine ring are known to enhance binding interactions with certain enzymes and proteins involved in cancer cell proliferation. Additionally, the cyclopropylpiperidine moiety has been shown to improve metabolic stability and oral bioavailability, making it an attractive scaffold for drug development.

Recent studies have highlighted the role of pyridine-based compounds in targeting kinases and other enzymes that play a crucial role in cancer progression. For instance, derivatives of pyridine have been investigated for their ability to inhibit tyrosine kinases, which are overexpressed in many cancer types. The 1-(5-bromo-3-fluoropyridin-2-yl)-N-cyclopropylpiperidine-3-carboxamide molecule exhibits structural features that suggest it may be capable of interacting with such kinases, potentially leading to novel therapeutic strategies.

Furthermore, this compound has shown promise in preclinical studies as a tool compound for understanding biological mechanisms. By modulating specific targets, it can provide valuable insights into disease pathways and help identify new therapeutic opportunities. The combination of the bromo and fluoro substituents with the cyclopropylpiperidine group creates a unique chemical entity that may exhibit properties not seen with other pyridine derivatives.

The synthesis of 1-(5-bromo-3-fluoropyridin-2-yl)-N-cyclopropylpiperidine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of both bromo and fluoro atoms into the pyridine ring necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

From a computational chemistry perspective, molecular modeling studies have been conducted to predict the binding mode of this compound with potential biological targets. These studies suggest that the N-cyclopropylpiperidine moiety interacts favorably with hydrophobic pockets in proteins, while the 5-bromo-3-fluoropyridin-2-yl group forms critical hydrogen bonds and hydrophobic interactions. Such insights are invaluable for optimizing lead compounds into viable drug candidates.

The pharmacokinetic properties of 1-(5-bromo-3-fluoropyridin-2-yl)-N-cyclopropylpiperidine-3-carboxamide are also under investigation. In vitro studies have begun to assess its solubility, stability, and metabolic degradation pathways. Understanding these properties is essential for determining appropriate dosing regimens and predicting potential side effects in clinical settings.

In conclusion,1-(5-bromo-3-fluoropyridin-2-yl)-N-cyclopropylpiperidine-3-carboxamide (CAS No. 2877649-15) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in oncology and other therapeutic areas make it a compelling subject for further study. As research continues to uncover new insights into its mechanisms of action,this compound holds great promise for contributing to next-generation therapies.